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Compound of Interest

Compound Name: 2,5-Dimethoxybenzyl alcohol

CAS No.: 33524-31-1

Cat. No.: B142674

Get Quote

Executive Summary & Chemical Profile
Effective chemical waste management requires more than simply following a checklist; it

requires an understanding of the compound's reactivity profile to prevent upstream hazards

(e.g., incompatible mixing) and downstream compliance failures.

2,5-Dimethoxybenzyl alcohol is an organic building block commonly used in the synthesis of

quinones and other pharmacophores. While not classified as a P-listed or U-listed acute

hazardous waste under US EPA RCRA regulations by specific name, it exhibits properties

requiring strict segregation from oxidizing waste streams.
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Property Detail

Chemical Name 2,5-Dimethoxybenzyl alcohol

CAS Number 33524-31-1

Molecular Formula C₉H₁₂O₃

Physical State
Solid (Low melting point: ~38-40°C) or Viscous

Liquid (depending on purity/ambient temp)

Solubility
Soluble in Methanol, Chloroform, DCM;

Insoluble in Water

Primary Hazard
Skin/Eye Irritant (H315, H319); Harmful if

Swallowed (H302)

Incompatibility
Strong Oxidizing Agents (e.g., Chromic acid,

Nitric acid, Peroxides)

Hazard Assessment & Segregation Logic
The Mechanism of Risk
The primary disposal risk for benzyl alcohol derivatives is incompatible mixing. The benzylic

hydroxyl group is susceptible to oxidation.[1] If mixed with strong oxidizers (often found in "Acid

Waste" streams), it can undergo exothermic oxidation to the corresponding aldehyde or acid,

potentially pressurizing waste containers or causing thermal runaway.

Critical Rule: Never dispose of 2,5-Dimethoxybenzyl alcohol in waste containers designated

for oxidizing acids.

GHS Hazard Classification[2]
H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][2]

H335: May cause respiratory irritation.[4][1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC182200250&productDescription=2+5-DIMETHOXYBENZYL+ALCO+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b142674/docs?utm_src=pdf-body#2-5-dimethoxybenzyl-alcohol-proper-disposal-handling-procedures
https://www.dcchemicals.com/msds/MSDS_DC44093.html
https://store.apolloscientific.co.uk/storage/msds/OR1100_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxybenzyl-alcohol
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25666A.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxybenzyl-alcohol
https://www.dcchemicals.com/msds/MSDS_DC44093.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxybenzyl-alcohol
https://www.fishersci.com/store/msds?partNumber=AC182200250&productDescription=2+5-DIMETHOXYBENZYL+ALCO+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Disposal Workflows
The following protocols are designed to ensure compliance with general laboratory safety

standards (OSHA) and environmental regulations (RCRA). Always verify these protocols

against your specific institutional EHS guidelines.

Scenario A: Disposal of Pure Solid (Expired or Excess)
Context: You have a bottle of solid 2,5-Dimethoxybenzyl alcohol that is degraded or no

longer needed.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.

Labeling: Affix a hazardous waste label. Clearly write:

"Hazardous Waste: Solid Organic"

Constituent: "2,5-Dimethoxybenzyl alcohol"[6][4][7][8][9]

Hazard Checkbox: "Toxic" and "Irritant"

Transfer: Transfer the solid directly into the waste container. Do not dissolve it in solvent

solely for the purpose of disposal (this increases waste volume and cost), unless required by

your specific facility's incinerator specs.

Sealing: Cap tightly. Wipe the exterior to remove dust.

Scenario B: Disposal of Reaction Mixtures (Solvent
Waste)
Context: The compound is dissolved in a reaction solvent (e.g., Dichloromethane, Ethyl

Acetate).

Segregation: Ensure the waste stream is Halogenated or Non-Halogenated based on the

solvent, not the solute.

Example: If dissolved in DCM
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Halogenated Organic Waste.

Example: If dissolved in Methanol

Non-Halogenated Organic Waste.

Compatibility Check: Confirm the waste carboy does NOT contain oxidizers.

Transfer: Pour into the appropriate carboy using a funnel to prevent splashing.

Log: Record the estimated amount of 2,5-Dimethoxybenzyl alcohol on the waste log sheet

attached to the carboy.

Scenario C: Contaminated Debris (Spill Cleanup/Gloves)
[6]

Collection: Gather contaminated gloves, paper towels, or weigh boats.

Bagging: Place items in a clear, heavy-duty plastic bag (minimum 4 mil thickness) or a

dedicated solid waste drum.

Labeling: Tag as "Solid Hazardous Waste (Debris) - Contaminated with Organic Irritants."

Decision Logic & Workflow Visualization
The following diagram illustrates the decision-making process for disposing of 2,5-
Dimethoxybenzyl alcohol, prioritizing safety through segregation.
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Waste: 2,5-Dimethoxybenzyl Alcohol

What is the Physical State?

Pure Solid / Powder Dissolved in SolutionContaminated Debris
(Gloves, Tissues)

Solid Hazardous Waste Bin
(Label: Organic Solid)

Direct Transfer

Identify Primary Solvent CRITICAL: DO NOT MIX
WITH OXIDIZERS

Double Bag

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., MeOH, EtOAc)

Halogenated Waste Carboy
(Segregate from Oxidizers)

Flammable/Organic Waste Carboy
(Segregate from Oxidizers)

Click to download full resolution via product page

Caption: Operational decision tree for the segregation and disposal of 2,5-Dimethoxybenzyl
alcohol, highlighting critical solvent differentiation.

Emergency Procedures: Spill Management
In the event of a benchtop spill, immediate action prevents exposure and facility contamination.

[3]

Evacuate & Ventilate: If the spill is large (>50g or >100mL solution), evacuate the immediate

area. Ensure fume hoods are active to vent vapors.
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PPE Upgrade: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab

coat. If dust is present, use a N95 or P100 particulate respirator.

Containment:

Solids: Gently cover with wet paper towels to prevent dust generation, then sweep up

carefully.

Liquids: Surround with absorbent pads or vermiculite.[3]

Neutralization: No chemical neutralization is required (it is not a strong acid/base).

Disposal: Place all cleanup materials into the "Solid Hazardous Waste" stream as described

in Scenario C.

Decontamination: Wash the surface with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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